1-(4-((4-(1H-benzo[d]imidazol-2-yl)piperazin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-[4-(1H-benzimidazol-2-yl)piperazin-1-yl]sulfonylphenyl]ethanone
• InChI: InChI=1S/C19H20N4O3S/c1-14(24)15-6-8-16(9-7-15)27(25,26)23-12-10-22(11-13-23)19-20-17-4-2-3-5-18(17)21-19/h2-9H,10-13H2,1H3,(H,20,21)
• InChI Key: KVIXFQYYOLPBMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol

Description

Synthesis Analysis

Several synthetic routes exist for this compound. Notably, Hsieh et al. synthesized (E)-1-(1-allyl-1H-benzo[d]imidazol-2-yl)-3-(4-substituted phenyl) prop-2-en-1-one. This compound was evaluated for anticancer activity against various cell lines.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The benzimidazole nucleus, present in this compound, serves as a valuable pharmacophore in drug discovery. It acts as a bioisostere of naturally occurring nucleotides, allowing it to interact with proteins and enzymes. Researchers have extensively utilized benzimidazole derivatives as drug scaffolds due to their wide-ranging biological activities. Notable pharmacological effects include:

• .

Computational Chemistry

Theoretical studies investigate the electronic structure, reactivity, and binding affinity of benzimidazole derivatives. Computational chemistry helps predict their behavior and interactions with other molecules.

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety, such as this one, have been reported to show a broad range of biological activities . They are known to interact with various targets, including enzymes and receptors, contributing to their diverse biological effects .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, often involving the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives have been reported to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .

Future Directions

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